Cas no 1898062-46-8 (tert-butyl N-4-(2-amino-2-methylpropyl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2-amino-2-methylpropyl)-2-methoxyphenylcarbamate
• CAS No: 1898062-46-8
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 6066245
• PubChem ID: 117475064
• Update Time: 2025-05-25

tert-butyl N-4-(2-amino-2-methylpropyl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-amino-2-methylpropyl)-2-methoxyphenylcarbamate
• 1898062-46-8
• tert-butyl N-[4-(2-amino-2-methylpropyl)-2-methoxyphenyl]carbamate
• EN300-1902832

• Inchi： 1S/C16H26N2O3/c1-15(2,3)21-14(19)18-12-8-7-11(9-13(12)20-6)10-16(4,5)17/h7-9H,10,17H2,1-6H3,(H,18,19)
• InChI Key： NGOOMHLQWPPALB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)CC(C)(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-4-(2-amino-2-methylpropyl)-2-methoxyphenylcarbamate

tert-butyl N-4-(2-amino-2-methylpropyl)-2-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-(2-amino-2-methylpropyl)-2-methoxyphenylcarbamate, identified by the CAS number 1898062-46-8, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing drug delivery systems and improving the efficacy of agricultural chemicals.

The molecular structure of tert-butyl N-4-(2-amino-2-methylpropyl)-2-methoxyphenylcarbamate is characterized by a complex arrangement of functional groups, including a tert-butyl group, an aminoalkyl chain, and a methoxyphenyl moiety. These functional groups contribute to its versatile reactivity and compatibility with various chemical environments. The tert-butyl group, in particular, plays a crucial role in stabilizing the molecule and enhancing its solubility properties.

Recent research has focused on the synthesis and characterization of this compound, with a particular emphasis on optimizing its production processes. Scientists have developed novel synthetic pathways that utilize green chemistry principles, reducing the environmental impact of manufacturing. These advancements have made tert-butyl N-4-(2-amino-2-methylpropyl)-2-methoxyphenylcarbamate more accessible for large-scale applications.

In the pharmaceutical industry, this compound has shown promise as a precursor for developing bioactive molecules. Its ability to act as a building block for complex drug structures has been leveraged in the design of new therapeutics targeting various diseases. For instance, studies have demonstrated its potential in creating compounds with anti-inflammatory and antioxidant properties.

The agricultural sector has also benefited from the unique properties of tert-butyl N-4-(2-amino-2-methylpropyl)-2-methoxyphenylcarbamate. Research indicates that it can serve as an efficient adjuvant in pesticide formulations, enhancing their stability and effectiveness under diverse environmental conditions. This application aligns with the growing demand for sustainable agricultural practices.

Beyond its practical applications, this compound has contributed significantly to our understanding of organic chemistry. Its structure serves as a model for studying intermolecular interactions and reaction mechanisms. Researchers have utilized it to explore novel catalytic processes and reaction pathways, advancing the field of synthetic chemistry.

In conclusion, tert-butyl N-4-(2-amino-2-methylpropyl)-2-methoxyphenylcarbamate, CAS number 1898062-46-8, stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications and ongoing advancements underscore its importance in contemporary science and industry. As research continues to unfold, this compound is expected to pave the way for even more innovative solutions across various domains.